Cas no 932959-47-2 (1-Phenyl-N-(1,3-thiazol-2-yl)cyclopentane-1-carboxamide)

• Product Name: 1-Phenyl-N-(1,3-thiazol-2-yl)cyclopentane-1-carboxamide
• CAS No: 932959-47-2
• MF: C₁₅H₁₆N₂OS
• MW: 272.365342140198
• MDL: MFCD03839481
• CID: 4720353
• Update Time: 2025-10-08

1-Phenyl-N-(1,3-thiazol-2-yl)cyclopentane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-phenyl-N-(1,3-thiazol-2-yl)cyclopentane-1-carboxamide
• (PHENYLCYCLOPENTYL)-N-(2,5-THIAZOLYL)FORMAMIDE
• STK333285
• 1-phenyl-N-1,3-thiazol-2-ylcyclopentanecarboxamide
• 1-phenyl-N-(1,3-thiazol-2-yl)cyclopentanecarboxamide
• 1-Phenyl-N-(1,3-thiazol-2-yl)cyclopentane-1-carboxamide

• MDL： MFCD03839481
• Inchi： 1S/C15H16N2OS/c18-13(17-14-16-10-11-19-14)15(8-4-5-9-15)12-6-2-1-3-7-12/h1-3,6-7,10-11H,4-5,8-9H2,(H,16,17,18)
• InChI Key： IUKNDYRHVWCOTH-UHFFFAOYSA-N
• SMILES： S1C=CN=C1NC(C1(C2C=CC=CC=2)CCCC1)=O

Computed Properties

• Exact Mass: 272.098
• Monoisotopic Mass: 272.098
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on 1-Phenyl-N-(1,3-thiazol-2-yl)cyclopentane-1-carboxamide

Introduction to 1-Phenyl-N-(1,3-thiazol-2-yl)cyclopentane-1-carboxamide (CAS No. 932959-47-2)

1-Phenyl-N-(1,3-thiazol-2-yl)cyclopentane-1-carboxamide, identified by the chemical compound code CAS No. 932959-47-2, is a structurally complex molecule that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic derivatives characterized by the presence of both phenyl and thiazole moieties, which are known for their broad spectrum of biological activities. The cyclopentane ring in its structure further enhances its potential as a pharmacophore, contributing to its unique physicochemical properties and biological interactions.

The synthesis and characterization of 1-Phenyl-N-(1,3-thiazol-2-yl)cyclopentane-1-carboxamide involve meticulous attention to reaction conditions and purification techniques to ensure high yield and purity. The presence of the thiazole ring, a sulfur-containing heterocycle, is particularly noteworthy as it is a common structural motif in many bioactive natural products and synthetic drugs. Thiazole derivatives are known for their antimicrobial, anti-inflammatory, and anticancer properties, making this compound a promising candidate for further exploration in drug discovery.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. The structural features of 1-Phenyl-N-(1,3-thiazol-2-yl)cyclopentane-1-carboxamide make it an attractive scaffold for designing molecules that can interact with biological targets in a highly specific manner. The phenyl group contributes to hydrophobic interactions, while the thiazole ring provides hydrogen bonding capabilities, allowing for versatile binding modes with proteins and enzymes.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Studies have shown that thiazole derivatives can modulate neurotransmitter systems, particularly those involving serotonin and dopamine. The cyclopentane ring further enhances its ability to cross the blood-brain barrier, making it a viable candidate for central nervous system (CNS) drug development. Recent preclinical studies have demonstrated that analogs of this compound exhibit promising effects in animal models of depression and anxiety, suggesting their therapeutic potential.

The pharmacokinetic profile of 1-Phenyl-N-(1,3-thiazol-2-yl)cyclopentane-1-carboxamide is another critical aspect that has been extensively studied. Its molecular structure suggests moderate solubility in both water and organic solvents, which is advantageous for formulation development. Additionally, the compound exhibits reasonable metabolic stability, allowing for prolonged half-life in vivo. These properties make it an attractive candidate for further development into a drug candidate.

From a computational chemistry perspective, virtual screening and molecular docking studies have been instrumental in understanding the binding interactions of 1-Phenyl-N-(1,3-thiazol-2-yl)cyclopentane-1-carboxamide with target proteins. These studies have revealed that the compound can bind effectively to various enzymes and receptors involved in disease pathways, including those implicated in cancer and inflammation. The precise alignment of the phenyl and thiazole moieties within the binding pocket suggests strong binding affinities and potential therapeutic efficacy.

The synthesis of 1-Phenyl-N-(1,3-thiazol-2-yl)cyclopentane-1-carboxamide involves multiple steps, each requiring careful optimization to ensure high yields and purity. The key steps include the formation of the cyclopentane ring via cyclization reactions and the introduction of the phenyl and thiazole moieties through nucleophilic substitution or condensation reactions. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been employed to enhance reaction efficiency and selectivity.

In conclusion, 1-Phenyl-N-(1,3-thiazol-2-yl)cyclopentane-1-carboxamide (CAS No. 932959-47-2) represents a structurally intriguing molecule with significant potential in pharmaceutical applications. Its unique combination of biological activities and favorable pharmacokinetic properties makes it an attractive candidate for further research and development. As our understanding of disease mechanisms continues to evolve, this compound may play a crucial role in the discovery of novel therapeutic agents that address unmet medical needs.